Cas no 194979-52-7 ([1,1'-Bicyclohexyl]-1-propanoic acid)

• Product Name: [1,1'-Bicyclohexyl]-1-propanoic acid
• CAS No: 194979-52-7
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 2788687
• Update Time: 2023-08-07

[1,1'-Bicyclohexyl]-1-propanoic acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-1-propanoic acid

• Inchi： 1S/C15H26O2/c16-14(17)9-12-15(10-5-2-6-11-15)13-7-3-1-4-8-13/h13H,1-12H2,(H,16,17)
• InChI Key： XLSWUJLBPQURNM-UHFFFAOYSA-N
• SMILES： OC(CCC1(CCCCC1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 238.193280068 g/mol
• Monoisotopic Mass: 238.193280068 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 37.3
• Molecular Weight: 238.37